Cas no 1261998-70-2 (2-Cyano-4-(3-nitrophenyl)phenol)

2-Cyano-4-(3-nitrophenyl)phenol structure
1261998-70-2 structure
Product name:2-Cyano-4-(3-nitrophenyl)phenol
CAS No:1261998-70-2
MF:C13H8N2O3
MW:240.214
MDL:MFCD18314312
CID:2621786
PubChem ID:53219987

2-Cyano-4-(3-nitrophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261998-70-2
    • AKOS017556999
    • 4-Hydroxy-3'-nitro[1,1'-biphenyl]-3-carbonitrile
    • 2-Cyano-4-(3-nitrophenyl)phenol, 95%
    • DTXSID30684776
    • 2-CYANO-4-(3-NITROPHENYL)PHENOL
    • MFCD18314312
    • 2-Cyano-4-(3-nitrophenyl)phenol
    • MDL： MFCD18314312
    • Inchi： InChI=1S/C13H8N2O3/c14-8-11-6-10(4-5-13(11)16)9-2-1-3-12(7-9)15(17)18/h1-7,16H
    • InChI Key： POQRAWTXFLXFBH-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 240.05349212Da
  • Monoisotopic Mass: 240.05349212Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 89.8Ų

2-Cyano-4-(3-nitrophenyl)phenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB320355-5 g
2-Cyano-4-(3-nitrophenyl)phenol, 95%; .
 1261998-70-2 95%
5 g
 €1,159.00 2023-07-19
abcr
AB320355-5g
2-Cyano-4-(3-nitrophenyl)phenol, 95%; .
 1261998-70-2 95%
5g
 €1159.00 2025-02-17

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Amadis Chemical Company Limited
(CAS:1261998-70-2)
A1123596
Purity:99%
Quantity:5g
Price ($):687.0